Cas no 2137827-71-3 (Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl-)

• Product Name: Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl-
• CAS No: 2137827-71-3
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5258928
• Update Time: 2025-05-19

Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl-

• Inchi： 1S/C12H20N2O/c15-11(10-2-1-3-10)14-6-4-12(5-7-14)8-13-9-12/h10,13H,1-9H2
• InChI Key： RKKCZUGPDKMFOI-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(N1CCC2(CNC2)CC1)=O

Additional information on Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl-

Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- (CAS No. 2137827-71-3): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- (CAS No. 2137827-71-3) represents a fascinating molecule with a unique structural framework that has garnered significant interest in the chemical and pharmaceutical communities. This spirocyclic structure, characterized by a cyclobutyl group linked to a 2,7-diazaspiro[3.5]nonane core, presents an intriguing combination of rigidity and flexibility, making it a promising candidate for various applications in medicinal chemistry and materials science.

The chemical formula of this compound underscores its complex nature, with the presence of multiple heteroatoms and functional groups that contribute to its diverse reactivity. The spirocyclic arrangement not only imparts stability but also allows for selective modifications at specific positions, enabling the synthesis of derivatives with tailored properties. This structural complexity has made Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- a subject of extensive research, particularly in the development of novel pharmacophores.

In recent years, the pharmaceutical industry has seen a surge in the exploration of spirocyclic compounds due to their potential to exhibit enhanced binding affinity and metabolic stability. The spirocyclic core in Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- has been particularly studied for its ability to interact with biological targets in unique ways. This has led to its investigation as a scaffold for the development of drugs targeting various therapeutic areas, including oncology, neurology, and infectious diseases.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The presence of both methanone and azaspiro ring systems provides multiple sites for functionalization, allowing chemists to design molecules with specific pharmacological profiles. For instance, modifications at the cyclobutyl ring can influence solubility and bioavailability, while alterations at the diazaspiro core can enhance receptor binding affinity. These attributes have made Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- a valuable building block in synthetic chemistry.

The synthesis of Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Recent advances in catalytic processes have enabled more efficient and scalable production routes for this compound. These improvements have not only reduced costs but also opened up new possibilities for large-scale applications in drug discovery and material science.

In the realm of medicinal chemistry, the biological activity of Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- has been extensively evaluated through various in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits promising properties as an inhibitor of certain enzymes and receptors implicated in human diseases. For example, studies have indicated its potential as a kinase inhibitor due to its ability to disrupt aberrant signaling pathways involved in cancer progression.

The diazaspiro moiety is particularly noteworthy for its role in modulating biological activity. This structural feature has been shown to enhance molecular interactions with target proteins by providing multiple hydrogen bonding opportunities and steric constraints that optimize binding affinity. Such characteristics are crucial for developing high-affinity ligands that can selectively interact with biological targets without off-target effects.

Furthermore, the cyclobutyl group contributes to the overall stability of the molecule while allowing for conformational flexibility that can be exploited for drug design purposes. This balance between rigidity and flexibility makes Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl- an attractive candidate for further exploration as a lead compound or intermediate in drug development pipelines.

The emerging field of materials science has also recognized the potential of spirocyclic compounds like Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl. Its unique structural properties make it suitable for applications in advanced materials such as liquid crystals and organic semiconductors. The ability to fine-tune electronic properties through functionalization offers exciting prospects for developing next-generation electronic devices.

In conclusion, Methanone, cyclobutyl-2,7-diazaspiro[3.5]non-7-yl (CAS No. 2137827-71-3) stands out as a versatile and promising compound with significant implications across multiple scientific disciplines. Its complex structure and diverse reactivity provide ample opportunities for innovation in pharmaceuticals and materials science alike. As research continues to uncover new applications for this molecule，its importance is expected to grow，driving further advancements in both academic research and industrial applications.